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Compound of Interest

Compound Name: BHT-B

Cat. No.: B1578009

Disclaimer: The compound "BHT-B" is not a recognized standard chemical name. This guide
assumes the query refers to Butylated Hydroxytoluene (BHT), a widely used synthetic
antioxidant.

Introduction

Butylated hydroxytoluene (BHT), chemically known as 2,6-di-tert-butyl-4-methylphenol, is a
lipophilic organic compound derived from phenol.[1] It is extensively utilized as an antioxidant
in a variety of products, including foods, cosmetics, pharmaceuticals, and industrial fluids like
fuels and oils, to prevent free radical-mediated oxidation.[1][2][3] BHT's primary mechanism of
action is as a free radical scavenger, where it donates a hydrogen atom to peroxy radicals,
converting them into hydroperoxides and thereby terminating the autoxidation chain reaction.[1]
[4][5] This guide provides a detailed overview of the core physicochemical properties of BHT,
experimental protocols for their determination, and a visualization of a typical characterization
workflow.

Core Physicochemical Properties

The key physicochemical properties of BHT are summarized in the table below. These
parameters are crucial for its application, formulation, and safety assessment.
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Property Value Units Conditions

2,6-Di-tert-butyl-4-

IUPAC Name - -
methylphenol

Molecular Formula Ci1s5H240 - -

Molar Mass 220.35 g/mol -

Pale yellow to white
Appearance ) ) - Room Temperature
crystalline solid

Melting Point 69-72 °C -
Boiling Point 265 °C -
Density 1.048 g/cm3 20 °C
Solubility in Water Insoluble - -
Solubility in Organic Soluble in ethanol,

Solvents fats, and oils.[2] ) )

logP (Octanol-Water -
Partition Coefficient) '

Vapor Pressure 0.01 mmHg 20 °C

Note: The values presented are typical and may vary slightly depending on the purity of the
substance and the experimental conditions.

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of BHT are outlined
below.

The melting point of BHT can be determined using the capillary method with a melting point
apparatus.[6][7][8][9]

e Principle: The melting point is the temperature at which a substance transitions from a solid
to a liquid state at atmospheric pressure. For a pure crystalline solid, this occurs over a
narrow temperature range.[6][7]
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o Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer, mortar
and pestle.

e Procedure:

o Sample Preparation: A small amount of dry BHT is finely powdered using a mortar and
pestle.[6][8]

o Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered BHT
and tapped gently to pack the solid into the sealed end, achieving a sample height of 2-3
mm.[7][8]

o Measurement: The filled capillary tube is placed in the heating block of the melting point
apparatus alongside a thermometer.[7][8] The sample is heated at a slow, controlled rate
(e.g., 1-2 °C per minute) near the expected melting point.[9]

o Observation: The temperature at which the first liquid droplet appears (T1) and the
temperature at which the entire solid has melted (T2) are recorded. The melting point
range is reported as T1-T2.[9]

The solubility of BHT in various solvents can be determined using the shake-flask method.

e Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at
a given temperature to form a saturated solution.

o Apparatus: Analytical balance, flasks with stoppers, constant temperature shaker bath,
filtration apparatus (e.g., syringe filters), and an analytical instrument for quantification (e.g.,
UV-Vis spectrophotometer or HPLC).

e Procedure:

o Sample Preparation: An excess amount of BHT is added to a known volume of the solvent
(e.g., water, ethanol) in a flask.

o Equilibration: The flask is sealed and placed in a constant temperature shaker bath for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://m.youtube.com/watch?v=ggXHDZFsQBc
https://m.youtube.com/watch?v=c-_N8grg-OY
https://www.youtube.com/watch?v=nQNaTfqXECk
https://m.youtube.com/watch?v=c-_N8grg-OY
https://www.youtube.com/watch?v=nQNaTfqXECk
https://m.youtube.com/watch?v=c-_N8grg-OY
https://www.youtube.com/watch?v=7RtJpsnuJ9w
https://www.youtube.com/watch?v=7RtJpsnuJ9w
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Separation: The suspension is allowed to settle, and an aliquot of the supernatant is
carefully withdrawn and filtered to remove any undissolved solid.

o Quantification: The concentration of BHT in the filtered solution is determined using a
suitable analytical method. For UV-Vis spectrophotometry, a calibration curve of
absorbance versus concentration is first prepared.[10][11] For HPLC, the peak area is
compared to that of standard solutions of known concentrations.[12][13]

The logP value, a measure of lipophilicity, can be determined using the shake-flask method
followed by quantification of BHT in both the octanol and water phases.

e Principle: The patrtition coefficient (P) is the ratio of the concentration of a compound in a
mixture of two immiscible phases (n-octanol and water) at equilibrium. logP is the logarithm
of this ratio.

o Apparatus: Separatory funnel, analytical balance, constant temperature shaker, centrifuge,
and an analytical instrument for quantification (e.g., HPLC or UV-Vis spectrophotometer).

e Procedure:

[¢]

Preparation: A known amount of BHT is dissolved in either n-octanol or water. This
solution is then added to a separatory funnel containing the other immiscible solvent.

o Equilibration: The separatory funnel is shaken for a set period to allow for the partitioning
of BHT between the two phases, followed by a period of rest to allow the layers to
separate.

o Phase Separation: The two phases are carefully separated. A centrifuge may be used to
ensure complete separation.

o Quantification: The concentration of BHT in both the n-octanol and water phases is
determined using a suitable analytical method like HPLC or UV-Vis spectrophotometry.

o Calculation: The partition coefficient (P) is calculated as P = [BHT]octanol / [BHT]water.
The logP is then calculated as log10(P).
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Visualization of Experimental and Logical
Relationships

The following diagram illustrates a general workflow for the physicochemical characterization of
a compound like BHT.
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Caption: A flowchart of the experimental workflow for BHT characterization.

The diagram below illustrates the free radical scavenging mechanism of BHT.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1578009?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BHT Antioxidant Mechanism
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Caption: The free radical scavenging mechanism of BHT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1578009#physicochemical-properties-of-bht-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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